molecular formula C8H16ClNO B057544 4-Azoniaspiro[3.5]nonan-2-ol;chloride CAS No. 15285-58-2

4-Azoniaspiro[3.5]nonan-2-ol;chloride

Cat. No.: B057544
CAS No.: 15285-58-2
M. Wt: 177.67 g/mol
InChI Key: WUHOOISVAOJLPM-UHFFFAOYSA-M
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Description

4-Azoniaspiro[3.5]nonan-2-ol;chloride is a chemical compound belonging to the group of aliphatic compounds. It has a molecular weight of 282.8 g/mol and a chemical formula of C13H24ClNO . This compound is known for its unique structure, which includes a spirocyclic framework, making it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 4-Azoniaspiro[3.5]nonan-2-ol;chloride are not well-documented. Generally, industrial synthesis would involve scaling up the laboratory procedures with optimizations for yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and other advanced chemical engineering techniques.

Chemical Reactions Analysis

Types of Reactions

4-Azoniaspiro[3.5]nonan-2-ol;chloride can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, potentially leading to the formation of oxo derivatives.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, which could result in the formation of reduced derivatives.

    Substitution: This reaction involves the replacement of one functional group with another, which can lead to a variety of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield oxo derivatives, while substitution reactions could produce a range of substituted spirocyclic compounds.

Scientific Research Applications

4-Azoniaspiro[3.5]nonan-2-ol;chloride has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 4-Azoniaspiro[35]nonan-2-ol;chloride involves its interaction with molecular targets through its spirocyclic structure

Comparison with Similar Compounds

Similar Compounds

    4-Azoniaspiro[3.5]nonane: Similar spirocyclic structure but lacks the hydroxyl group.

    2-Azoniaspiro[3.5]nonane: Different positioning of the nitrogen atom within the spirocyclic framework.

    4-Azoniaspiro[3.5]nonan-2-one: Contains a carbonyl group instead of a hydroxyl group.

Uniqueness

4-Azoniaspiro[3.5]nonan-2-ol;chloride is unique due to its specific combination of a spirocyclic structure with a hydroxyl group and a chloride ion. This combination imparts distinct chemical and physical properties, making it valuable for various scientific and industrial applications.

Properties

IUPAC Name

4-azoniaspiro[3.5]nonan-2-ol;chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16NO.ClH/c10-8-6-9(7-8)4-2-1-3-5-9;/h8,10H,1-7H2;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUHOOISVAOJLPM-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC[N+]2(CC1)CC(C2)O.[Cl-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

15285-58-2
Record name 2-Hydroxy-4-azoniaspiro[3,5]nonane chloride
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